Cas no 2137793-26-9 (tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate)

• Product Name: tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate
• CAS No: 2137793-26-9
• MF: C₁₃H₂₁NO₃
• MW: 239.310744047165
• CID: 5293334
• Update Time: 2026-03-10

tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxylic acid, 3-ethyl-3-(1-oxo-2-propen-1-yl)-, 1,1-dimethylethyl ester
• tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate

• Inchi： 1S/C13H21NO3/c1-6-10(15)13(7-2)8-14(9-13)11(16)17-12(3,4)5/h6H,1,7-9H2,2-5H3
• InChI Key： VTOACKBAEDCRMS-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC(CC)(C(=O)C=C)C1

Additional information on tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate

Research Brief on tert-Butyl 3-Ethyl-3-prop-2-enoyl-azetidine-1-carboxylate (CAS: 2137793-26-9): Recent Advances and Applications

The compound tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate (CAS: 2137793-26-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications. The compound serves as a key intermediate in the development of novel pharmaceuticals, particularly in the synthesis of azetidine-containing molecules, which are increasingly recognized for their pharmacological properties.

Recent studies have highlighted the efficient synthetic routes for tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate, emphasizing its role as a building block for more complex structures. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its preparation, achieving high yields and enantioselectivity. This advancement is critical for scaling up production and ensuring reproducibility in industrial settings. Furthermore, the compound's unique structural features, including the azetidine ring and the acrylate moiety, make it a promising candidate for further functionalization and derivatization.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate exhibit inhibitory effects on specific enzymes involved in inflammatory pathways. For instance, a study published in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound showed potent activity against cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development. These findings underscore the compound's relevance in targeting diseases such as arthritis and chronic inflammation.

Another area of interest is the compound's potential in oncology research. A 2024 study in Chemical Biology & Drug Design explored its use as a scaffold for designing small-molecule inhibitors of protein-protein interactions (PPIs) involved in cancer progression. The researchers successfully synthesized a series of derivatives that exhibited selective binding to oncogenic targets, paving the way for further preclinical evaluations. This highlights the compound's versatility and its potential to contribute to the development of next-generation anticancer therapies.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate derivatives. Issues such as metabolic stability and bioavailability need to be addressed to translate these findings into clinically viable therapeutics. Future research directions may include structural modifications to enhance drug-like properties and comprehensive in vivo studies to validate efficacy and safety.

In conclusion, tert-butyl 3-ethyl-3-prop-2-enoyl-azetidine-1-carboxylate (CAS: 2137793-26-9) represents a valuable tool in medicinal chemistry, with applications spanning anti-inflammatory and anticancer drug discovery. The recent advancements in its synthesis and biological evaluation provide a solid foundation for further exploration. Continued research efforts will be essential to unlock its full therapeutic potential and address existing limitations.